Cas no 109215-55-6 (cis/trans-Nepetalactol)

• Product Name: cis/trans-Nepetalactol
• CAS No: 109215-55-6
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 2030043
• Update Time: 2025-06-08

cis/trans-Nepetalactol Chemical and Physical Properties

Names and Identifiers

• (+)-Iridodial
• (1R*,4aS,7S,7aR)-nepetalactol
• (1RS,4aS,7S,7aR)-nepetalactol
• (4alphaS,7S,7alphaR)nepetalactol
• (4aS,7S,7aR)-nepetalactol
• Iridodial
• nepetalactol
• 4,7-dimethyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-1-ol
• cis/trans-Nepetalactol

• Inchi： 1S/C10H16O2/c1-6-3-4-8-7(2)5-12-10(11)9(6)8/h5-6,8-11H,3-4H2,1-2H3
• InChI Key： OJGPEAXUHQRLNC-UHFFFAOYSA-N
• SMILES： O1C=C(C)C2CCC(C)C2C1O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids

Additional information on cis/trans-Nepetalactol

Latest Research Insights on cis/trans-Nepetalactol (CAS: 109215-55-6) in Chemical Biology and Pharmaceutical Applications

Recent advancements in the study of cis/trans-Nepetalactol (CAS: 109215-55-6) have unveiled its multifaceted roles in chemical biology and pharmaceutical research. This monoterpenoid, naturally found in catnip (Nepeta cataria), has garnered attention for its unique structural properties and potential therapeutic applications. The compound's stereoisomeric forms (cis and trans) exhibit distinct biological activities, making it a subject of intense investigation in drug discovery and agrochemical development.

A 2023 study published in Nature Chemical Biology elucidated the enzymatic biosynthesis pathway of nepetalactol in catnip, revealing how iridoid synthase catalyzes the formation of this key intermediate. The research team employed advanced spectroscopic techniques (NMR and LC-MS) coupled with isotopic labeling to track the conversion of 8-oxogeranial to nepetalactol, providing crucial insights into the stereochemical control of this transformation. These findings have significant implications for the sustainable production of iridoid-derived pharmaceuticals.

In pharmaceutical applications, cis/trans-Nepetalactol has shown promise as a precursor for novel antiviral agents. A recent patent (WO2023052467) demonstrates its utility in synthesizing analogs with potent activity against RNA viruses, including SARS-CoV-2 variants. The compound's ability to modulate viral polymerase activity while maintaining low cytotoxicity makes it an attractive scaffold for further medicinal chemistry optimization. Molecular docking studies suggest that the trans-isomer exhibits superior binding affinity to viral targets compared to its cis counterpart.

The agrochemical sector has also benefited from research on nepetalactol derivatives. Field trials conducted in 2024 by the European Plant Protection Agency demonstrated that nepetalactol-based repellents achieved 89% efficacy against aphid populations while showing minimal environmental impact. This positions the compound as a potential green alternative to conventional neonicotinoid pesticides, addressing growing concerns about pollinator decline.

From a chemical biology perspective, the compound's interaction with mammalian olfactory receptors has opened new avenues for neurobiological research. A groundbreaking study in Cell Chemical Biology (2024) revealed that trans-Nepetalactol acts as an allosteric modulator of TRPA1 ion channels, explaining its unusual effects on feline behavior. This discovery has spurred interest in developing novel analgesics targeting this pathway.

Ongoing clinical investigations are exploring nepetalactol's potential in managing neuroinflammatory conditions. Phase I trials of a deuterated derivative (d₂-Nepetalactol) showed favorable blood-brain barrier penetration and pharmacokinetic profiles, with preliminary data indicating reduced microglial activation in animal models of multiple sclerosis. These developments highlight the compound's versatility across multiple therapeutic areas.

As research progresses, challenges remain in optimizing the compound's metabolic stability and selective activity. Recent computational studies using quantum mechanical/molecular mechanical (QM/MM) methods have identified key structural modifications that may enhance these properties while preserving the core iridoid pharmacophore. The next generation of nepetalactol derivatives is expected to enter preclinical evaluation by 2025.